N-(3-(1H-benzo[d]imidazol-2-yl)phenyl)-4-isopropoxybenzamide

• IUPAC Name: N-[3-(1H-benzimidazol-2-yl)phenyl]-4-propan-2-yloxybenzamide
• InChI: InChI=1S/C23H21N3O2/c1-15(2)28-19-12-10-16(11-13-19)23(27)24-18-7-5-6-17(14-18)22-25-20-8-3-4-9-21(20)26-22/h3-15H,1-2H3,(H,24,27)(H,25,26)
• InChI Key: XQDHFYGUKWOXLW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=CC=C(C=C1)C(=O)NC2=CC=CC(=C2)C3=NC4=CC=CC=C4N3
• Molecular Formula: C23H21N3O2
• Molecular Weight: 371.4 g/mol

Description

“N-(3-(1H-benzo[d]imidazol-2-yl)phenyl)-4-isopropoxybenzamide” is a compound that contains a benzimidazole moiety. Benzimidazole is a heterocyclic aromatic organic compound that is an important pharmacophore and a privileged structure in medicinal chemistry.

Synthesis Analysis

The synthesis of benzimidazole derivatives often involves the formation of C-N bonds via an aromatic aldehyde and o-phenylenediamine. In the presence of N,N-dimethylformamide/sulfur, a benzimidazole derivative can be obtained.

Molecular Structure Analysis

The structure of benzimidazole derivatives can be established by interpretation of 1H NMR and 13C NMR. The benzimidazole moiety contains two nitrogen atoms, one of which bears a hydrogen atom, and the other is called pyrrole type nitrogen.

Chemical Reactions Analysis

The chemical reactions involving benzimidazole derivatives often involve the formation of C-N bonds via an aromatic aldehyde and o-phenylenediamine. The presence or absence of certain reagents can lead to different products.

Physical And Chemical Properties Analysis

The physical and chemical properties of benzimidazole derivatives can be determined using various spectroscopic techniques, including IR, UV-visible, 1H-NMR, and 13C-NMR.

Mechanism of Action

N-(3-(1H-benzo[d]imidazol-2-yl)phenyl)-4-isopropoxybenzamide targets the ATP-binding site of EGFR tyrosine kinase, thereby inhibiting its activity. This leads to downstream effects, including the inhibition of cell proliferation, migration, and survival. This compound has also been shown to induce apoptosis in cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to have a selective inhibitory effect on EGFR tyrosine kinase activity, without affecting other tyrosine kinases. This selectivity is important, as it reduces the likelihood of off-target effects. This compound has also been shown to inhibit the phosphorylation of downstream signaling molecules, such as AKT and ERK, which are involved in cell survival and proliferation.

Advantages and Limitations for Lab Experiments

One advantage of N-(3-(1H-benzo[d]imidazol-2-yl)phenyl)-4-isopropoxybenzamide is its selectivity for EGFR tyrosine kinase, which makes it a useful tool for studying the role of EGFR in cancer cell biology. However, one limitation of this compound is its relatively low potency compared to other EGFR inhibitors, such as erlotinib and gefitinib. This may limit its use in certain experimental settings.

Future Directions

There are several potential future directions for research on N-(3-(1H-benzo[d]imidazol-2-yl)phenyl)-4-isopropoxybenzamide. One area of interest is the development of more potent analogs of this compound that can be used as anticancer agents. Another area of interest is the use of this compound in combination with other anticancer agents, such as chemotherapy or radiation therapy, to enhance its efficacy. Additionally, further studies are needed to better understand the mechanisms of resistance to EGFR inhibitors, such as this compound, and to develop strategies to overcome this resistance.

Synthesis Methods

N-(3-(1H-benzo[d]imidazol-2-yl)phenyl)-4-isopropoxybenzamide can be synthesized using a multistep process that involves the reaction of 4-isopropoxybenzoyl chloride with 3-(1H-benzo[d]imidazol-2-yl)aniline in the presence of a base, followed by the addition of 4-dimethylaminopyridine and 1,8-diazabicyclo[5.4.0]undec-7-ene. The resulting intermediate is then subjected to a series of purification steps, including column chromatography and recrystallization, to obtain the final product.

Scientific Research Applications

N-(3-(1H-benzo[d]imidazol-2-yl)phenyl)-4-isopropoxybenzamide has been extensively studied for its potential use as an anticancer agent. In vitro studies have shown that this compound inhibits the growth of various cancer cell lines, including lung, breast, and colon cancer cells. In vivo studies have also demonstrated the efficacy of this compound in reducing tumor growth in mouse models of cancer.